1-[3-(5-ethyl-4H-1,2,4-triazol-3-yl)phenyl]-1'-methyl-1H,1'H-2,2'-biimidazole

• IUPAC Name: 5-ethyl-3-[3-[2-(1-methylimidazol-2-yl)imidazol-1-yl]phenyl]-1H-1,2,4-triazole
• InChI: InChI=1S/C17H17N7/c1-3-14-20-15(22-21-14)12-5-4-6-13(11-12)24-10-8-19-17(24)16-18-7-9-23(16)2/h4-11H,3H2,1-2H3,(H,20,21,22)
• InChI Key: AJLZWHVHURJOFH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NN1)C2=CC(=CC=C2)N3C=CN=C3C4=NC=CN4C
• Molecular Formula: C17H17N7
• Molecular Weight: 319.4 g/mol

Description

1,2,4-Triazole derivatives are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body. These scaffolds are able to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds has been reported via multistep synthetic routes. The structures of these derivatives are usually confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives is confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Chemical Reactions Analysis

1,2,4-Triazoles operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors. The various 1,2,4-triazole products due to having N–C–S linkage in the skeleton have been introduced as an antimicrobial agent and various medicines.

Physical and Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives can vary widely depending on the specific compound. For example, the IR absorption spectra of some 1,2,4-triazole derivatives were characterized by the presence of two signals for C=O groups.

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives often involves forming hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Future Directions

The future directions of research into 1,2,4-triazole derivatives likely involve the discovery and development of more effective and potent agents for various diseases. This will involve the design of many methods for the synthesis of this scaffold that exhibits biological activity.